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Compound of Interest

Compound Name: PD 142893

Cat. No.: B1679107 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like PD 142893, an endothelin receptor antagonist, are

paramount for laboratory safety and environmental protection.[1] While specific disposal

protocols for PD 142893 are not readily available, a comprehensive approach rooted in general

principles of hazardous waste management provides a clear pathway for its safe disposal. This

guide offers essential, step-by-step instructions to ensure the responsible management of PD
142893 waste.

Core Principles of Chemical Waste Disposal
The disposal of any laboratory chemical, including PD 142893, should adhere to fundamental

safety and regulatory principles.[1][2] All chemical waste is considered hazardous until proven

otherwise and must be managed to prevent harm to human health and the environment.[2] Key

steps in this process include proper identification, segregation, containment, and labeling of

waste, followed by partnering with a licensed waste disposal service.[1]

Quantitative Data Summary
For the safe handling and storage of chemical waste, refer to the following guidelines:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679107?utm_src=pdf-interest
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Guideline Source

Storage Condition

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

[3]

Container Integrity

Waste containers must be in

good condition with no leaks or

cracks.

[2]

Container Status
Keep waste containers closed

except when adding waste.
[2]

Labeling Requirement

All waste containers must be

clearly labeled with

"Hazardous Waste" and the full

chemical name.

[2][4]

Step-by-Step Disposal Protocol for PD 142893
The following procedure outlines the recommended steps for the proper disposal of PD 142893
waste, including pure compound, solutions, and contaminated labware.

1. Waste Identification and Segregation:

Identify: Classify all materials contaminated with PD 142893 as hazardous chemical waste.

[1][2] This includes unused compound, stock solutions, experimental solutions, and

contaminated items such as pipette tips, gloves, and glassware.

Segregate: Do not mix PD 142893 waste with other waste streams.[2] Keep it separate from

non-hazardous trash, sharps, and other incompatible chemical wastes.[1] For instance,

halogenated and non-halogenated solvent wastes are often collected separately.[5]

2. Container Selection and Management:

Choose Appropriate Containers: Use containers that are compatible with the chemical nature

of the waste. For liquid waste, plastic bottles are often preferred over glass to minimize the

risk of breakage.[4] Ensure containers have secure, tight-fitting lids.[2]
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Maintain Container Integrity: Regularly inspect waste containers for any signs of

degradation, such as cracks or leaks.[2] If a container is compromised, transfer the waste to

a new, suitable container.[2]

Keep Containers Closed: Always keep waste containers sealed, except when adding new

waste.[2] This prevents the release of vapors and reduces the risk of spills.

3. Labeling:

Clear and Complete Labeling: Affix a "Hazardous Waste" label to each container.[2][4]

Detailed Information: The label must include the full chemical name ("PD 142893"), the

quantity of waste, the date of waste generation, the laboratory of origin (department and

room number), and the principal investigator's name and contact information.[4] Chemical

abbreviations or formulas are not acceptable.[2]

4. Storage:

Secure Storage Location: Store waste containers in a designated, secure area away from

general laboratory traffic.[1]

Secondary Containment: It is best practice to store liquid waste containers in secondary

containment trays to control any potential leaks.[2]

Incompatible Materials: Ensure that PD 142893 waste is not stored near incompatible

chemicals that could cause a dangerous reaction.[2]

5. Disposal of Contaminated Materials:

Solid Waste: Contaminated solid waste, such as gloves, bench paper, and pipette tips,

should be collected in a designated, labeled hazardous waste bag or container.

Sharps: Contaminated sharps, including needles and razor blades, must be placed in a

puncture-resistant sharps container.

Glassware: Contaminated glassware should be collected in a separate, puncture-proof

container labeled as "Hazardous Waste."[2] If decontamination is feasible, triple-rinse the
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glassware with a suitable solvent. The rinsate must be collected and treated as hazardous

waste.[2] After triple rinsing, the glassware may be disposed of in the regular trash, though

institutional policies may vary.[2]

Empty Containers: Empty containers that held PD 142893 should be triple-rinsed with an

appropriate solvent.[2] The resulting rinsate is considered hazardous waste and must be

collected for disposal.[2][5] After thorough rinsing, the container can typically be disposed of

in the regular trash, but be sure to deface the original label.[5]

6. Professional Disposal:

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste.[2]

Licensed Disposal Service: Your institution will have a contract with a licensed hazardous

waste disposal company to ensure the waste is transported, treated, and disposed of in

compliance with all local, state, and federal regulations.[1]

Experimental Workflow for PD 142893 Disposal
The following diagram illustrates the logical steps for the proper disposal of PD 142893 waste.
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Figure 1. Workflow for the proper disposal of PD 142893 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of PD 142893, fostering a secure research environment and upholding their

responsibility to protect the broader community and environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-custom-synthesis
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://pim-resources.coleparmer.com/sds/30859.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1679107#pd-142893-proper-disposal-procedures
https://www.benchchem.com/product/b1679107#pd-142893-proper-disposal-procedures
https://www.benchchem.com/product/b1679107#pd-142893-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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